6-Hepten-3-one
Overview
Description
6-Hepten-3-one is a volatile organic compound that is widely used in various fields of research and industry. It has a molecular formula of C7H12O and a molecular weight of 112.1696 .
Synthesis Analysis
6-Methyl-6 (or 5)-hepten-2-one was synthesized from the addition compounds which were prepared from 4-methyl-l-penten-3-ol acetate or 2-methyl-4-penten-2-ol acetate and acetaldehyde by the Prins Reaction .
Molecular Structure Analysis
The molecular structure of 6-Hepten-3-one can be viewed using Java or Javascript . The molecular formula is C7H12O .
Physical And Chemical Properties Analysis
6-Hepten-3-one has a molecular weight of 112.1696 . More detailed physical and chemical properties are not available in the search results.
Scientific Research Applications
Synthesis of Ester Compounds
Hept-6-en-3-one is used in the synthesis of ester compounds. A study developed a new experimental scheme for preparing ester compounds, using cuprous chloride as a catalyst and tert butyl hydrogen peroxide as an oxidant to prepare furoic acid . This method effectively utilizes furfural as a platform chemical, demonstrating its potential for synthesizing high-value chemicals .
Green Chemistry
The synthesis process of hept-6-en-3-one follows the principles of green chemistry. The entire synthesis process is simple and efficient, without the need for intermediate treatment . This makes it an environmentally friendly method for the production of this compound .
Production of Furan Compounds
Hept-6-en-3-one can be derived from furfural, which is a small-molecule furan compound . Furfural serves as an excellent platform chemical, facilitating the catalytic conversion into a variety of chemicals and fuels .
Ring-Opening Metathesis Polymerization (ROMP)
Hept-6-en-3-one is used in ring-opening metathesis polymerization (ROMP) of cyclic alkene derivatives . This process provides a powerful and broadly applicable method for the synthesis of a large variety of polymers and macromolecular materials .
Synthesis of Chalcone Derivatives
Hept-6-en-3-one is used in the synthesis of a series of chalcone derivatives by reacting with arylaldehydes .
Enantioselective Baeyer-Villiger Oxidation
Hept-6-en-3-one is widely utilized to study enantioselective Baeyer-Villiger oxidation of (±)-cis-bicyclo (3.2.0)hept-2-en-6-one .
Safety and Hazards
Mechanism of Action
Target of Action
Hept-6-en-3-one, also known as 6-Hepten-3-one, is a chemical compound with the molecular formula C7H12O . .
Biochemical Pathways
It is known that this compound can be synthesized from furfural, a platform chemical derived from lignocellulosic biomass . .
Result of Action
It has been used as a starting material in the synthesis of other compounds .
Action Environment
It is known that this compound is a liquid at room temperature .
properties
IUPAC Name |
hept-6-en-3-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H12O/c1-3-5-6-7(8)4-2/h3H,1,4-6H2,2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BSYCQORECWMSQX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(=O)CCC=C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H12O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50180346 |
Source
|
| Record name | 6-Hepten-3-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50180346 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
112.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-Hepten-3-one | |
CAS RN |
2565-39-1 |
Source
|
| Record name | 6-Hepten-3-one | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0002565391 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 6-Hepten-3-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50180346 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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